![molecular formula C7H10ClN3O3 B6224614 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride CAS No. 2768326-44-7](/img/no-structure.png)
6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride
Overview
Description
6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride, also known as POCA-HCl, is a type of pyrazolo[3,2-b][1,3]oxazine, a heterocyclic compound that consists of a pyrazole ring fused with a oxazine ring. This compound has been studied extensively for its potential applications in various scientific research fields, such as biochemical and physiological studies.
Scientific Research Applications
6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride has been studied extensively for its potential applications in various scientific research fields. It has been used as an inhibitor of aldehyde dehydrogenases and as a substrate for the study of enzymes involved in the metabolism of pyrazoles. It has also been used to study the effect of pH on the stability of enzymes. Additionally, 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride has been used to study the effect of pH on the solubility of proteins.
Mechanism of Action
6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride acts by inhibiting aldehyde dehydrogenases, which are enzymes that catalyze the oxidation of aldehydes to carboxylic acids. It also acts as a substrate for enzymes involved in the metabolism of pyrazoles. Additionally, it can interact with the active sites of certain proteins, thus affecting their stability and solubility.
Biochemical and Physiological Effects
6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of aldehyde dehydrogenases, which are enzymes involved in the metabolism of aldehydes. Additionally, it has been shown to interact with the active sites of certain proteins, thus affecting their stability and solubility. Furthermore, 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride has been shown to inhibit the activity of enzymes involved in the metabolism of pyrazoles.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride in laboratory experiments is its high solubility in aqueous solutions. Additionally, it is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, it is important to note that 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride is not very soluble in organic solvents, which can limit its use in certain laboratory experiments.
Future Directions
The potential future directions for research involving 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride include further investigations into its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research could be done to explore the potential of 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride as an inhibitor of enzymes involved in the metabolism of pyrazoles. Additionally, further research could be done to explore the potential of 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride as an inhibitor of certain proteins, as well as its potential applications in biotechnology. Finally, further research could be done to explore the potential of 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride as a substrate for enzymes involved in the metabolism of pyrazoles.
Synthesis Methods
6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride can be synthesized by reacting 4-amino-3-chloro-6-methylpyrazole-5-carboxylic acid with 4-methyl-3-chloro-6-hydroxyoxazine in the presence of anhydrous sodium acetate and acetic acid. The reaction is carried out in a sealed tube at a temperature of 80°C for 3 hours. After the reaction is complete, the product is isolated by filtration and crystallization. The yield of the reaction is around 72%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride involves the conversion of a pyrazole derivative to the desired oxazine ring system, followed by carboxylation and subsequent salt formation with hydrochloric acid.", "Starting Materials": [ "4-chloro-3-nitropyrazole", "ethyl acetoacetate", "hydrazine hydrate", "sodium hydroxide", "carbon dioxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Reduction of 4-chloro-3-nitropyrazole with hydrazine hydrate in the presence of sodium hydroxide to yield 4-amino-3-chloropyrazole", "Step 2: Cyclization of 4-amino-3-chloropyrazole with ethyl acetoacetate in the presence of sodium ethoxide to form 6-amino-5-ethyl-3-chloropyrazolo[3,2-b]pyrazole", "Step 3: Oxidative cyclization of 6-amino-5-ethyl-3-chloropyrazolo[3,2-b]pyrazole with hydrogen peroxide in the presence of acetic acid to yield 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine", "Step 4: Carboxylation of 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine with carbon dioxide in the presence of potassium carbonate to form 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid", "Step 5: Formation of the hydrochloride salt by treatment of 6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid with hydrochloric acid" ] } | |
CAS RN |
2768326-44-7 |
Product Name |
6-amino-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid hydrochloride |
Molecular Formula |
C7H10ClN3O3 |
Molecular Weight |
219.6 |
Purity |
95 |
Origin of Product |
United States |
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